2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide

• Molecular Formula: C27H26ClFN4O2S
• Molecular Weight: 525.0 g/mol
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C27H26ClFN4O2S/c1-27(2,3)18-7-5-17(6-8-18)25-31-32-26(33(25)20-10-12-21(35-4)13-11-20)36-16-24(34)30-19-9-14-23(29)22(28)15-19/h5-15H,16H2,1-4H3,(H,30,34)
• InChI Key: CXVIDXZERAGIJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=CC(=C(C=C4)F)Cl

Description

This compound is a 1,2,4-triazole-based acetamide derivative featuring a sulfanyl linker and multiple aryl substituents. Its structure includes a 4-(4-methoxyphenyl) group and a 5-(4-tert-butylphenyl) moiety on the triazole ring, while the acetamide nitrogen is substituted with a 3-chloro-4-fluorophenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide typically involves multi-step organic reactions. The process begins with the formation of the triazole ring, followed by the introduction of the sulfanyl group and the aromatic substituents. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions may target the triazole ring or the aromatic substituents, resulting in various reduced derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, reduced triazole derivatives, and various substituted aromatic compounds.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, the compound may be studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids. These studies can provide insights into its potential as a biochemical probe or therapeutic agent.

Medicine

The compound’s structural features make it a candidate for drug discovery and development. It may exhibit pharmacological activities, such as anti-inflammatory, antimicrobial, or anticancer properties, warranting further investigation.

Industry

In the industrial sector, the compound can be used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of 1,2,4-triazole-3-thioacetamides, which are studied for diverse pharmacological activities. Key structural analogs and their comparative properties are outlined below:

Table 1: Structural Analogs and Physicochemical Properties

Compound Name	Substituents on Triazole Ring	Acetamide N-Substituent	Key Data (Synthesis Yield, Activity)	Reference ID
Target Compound	4-(4-Methoxyphenyl), 5-(4-tert-butylphenyl)	3-Chloro-4-fluorophenyl	Not explicitly reported in evidence; inferred structural analysis
2-{[5-(4-tert-Butylphenoxy)methyl]-4-(2-Methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl}-N-(2,6-Dichlorophenyl)acetamide	4-(2-Methylphenyl), 5-(4-tert-butylphenoxy)methyl	2,6-Dichlorophenyl	Structural analog with enhanced steric bulk; no activity data provided
N-(2-Chlorophenyl)-2-({5-[4-(Methylsulfanyl)benzyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide	4-Phenyl, 5-(4-methylsulfanylbenzyl)	2-Chlorophenyl	Crystallographic data (SHELX refinement); moderate bioactivity inferred
2-[(5-{[4-(Acetylamino)phenoxy]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methyl-5-nitrophenyl)acetamide	4-Methyl, 5-(4-acetylaminophenoxy)methyl	2-Methyl-5-nitrophenyl	Melting point: 216–217°C; IR confirms C=O and C=N groups
2-{[4-Ethyl-5-(Thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-Fluorophenyl)acetamide	4-Ethyl, 5-(thiophen-2-yl)	4-Fluorophenyl	Higher solubility due to thiophene; no activity data

Key Findings:

Substituent Effects on Bioactivity :

• The tert-butyl group in the target compound likely enhances metabolic stability compared to analogs with smaller alkyl groups (e.g., methyl or ethyl in ).
• Methoxy groups (e.g., in the target compound and ) may improve solubility but reduce membrane permeability compared to halogenated derivatives (e.g., dichlorophenyl in ).

Synthetic Feasibility :

• Yields for similar compounds range from 47% to 79%, depending on reaction conditions (e.g., TFAA-mediated acetylation in ). The target compound’s synthesis is inferred to follow analogous pathways.

Biological Activity :

• Anti-exudative activity has been reported for related 1,2,4-triazole acetamides, with some derivatives showing comparable efficacy to diclofenac sodium at 10 mg/kg doses . The target compound’s chloro-fluorophenyl group may enhance binding to inflammatory targets like COX-2.

Spectroscopic Characterization :

• IR spectra of analogs confirm the presence of C=O (1669–1694 cm⁻¹) and C=N (1537–1541 cm⁻¹) stretches, consistent with the target compound’s expected functional groups .

Critical Analysis of Evidence

• Strengths : Structural data from crystallography (SHELX-refined analogs ) and IR spectroscopy provide reliable benchmarks for the target compound’s characterization.
• Gaps : Direct biological data for the target compound are absent in the evidence; inferences are drawn from structurally related molecules.
• Contradictions : While methoxy groups generally improve solubility, their electron-donating nature could reduce binding affinity compared to electron-withdrawing substituents (e.g., nitro groups in ).

Biological Activity

The compound 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide is a novel triazole derivative that has garnered attention in medicinal chemistry for its potential therapeutic applications. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{20}H_{22}ClFN_{4}OS$, with a molecular weight of approximately 397.93 g/mol. The compound features a triazole ring, a sulfanyl group, and various aromatic substituents that may contribute to its biological properties.

Antifungal and Antibacterial Properties

Triazole derivatives are widely recognized for their antifungal and antibacterial activities. Preliminary studies suggest that this compound may inhibit fungal growth by interfering with the biosynthesis of ergosterol, a key component of fungal cell membranes. Additionally, it may exhibit antibacterial activity against Gram-positive bacteria by disrupting cell wall synthesis.

Anti-inflammatory Effects

Research indicates that certain analogs of this compound may possess anti-inflammatory properties. These effects could be beneficial in treating inflammatory diseases such as arthritis or inflammatory bowel disease (IBD). The mechanism of action may involve the inhibition of pro-inflammatory cytokines or enzymes like cyclooxygenase (COX).

Anticancer Potential

The compound's structural features suggest potential anticancer activity. Triazole derivatives have been shown to inhibit specific cancer cell lines by inducing apoptosis or blocking cell cycle progression. In vitro studies are needed to evaluate its effectiveness against various cancer types, particularly those resistant to conventional therapies.

Synthesis

The synthesis of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide typically involves several steps:

• Formation of the Triazole Ring : The initial step includes the reaction of appropriate phenolic precursors with hydrazine derivatives.
• Introduction of the Sulfanyl Group : Subsequent reactions introduce the sulfanyl group through thiolation reactions.
• Acetamide Formation : The final step involves acylation with chloroacetyl chloride to yield the desired acetamide derivative.

In Vitro Studies

Recent in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on various cancer cell lines, including breast and colon cancer cells. The IC50 values indicate promising potency compared to existing treatments.

In Vivo Studies

Animal model studies are underway to assess the pharmacokinetics and therapeutic efficacy of this compound in vivo. Early results show favorable absorption and distribution profiles, suggesting potential for clinical development.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Key Features
2-{[5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3-chloro-4-fluorophenyl)acetamide	C20H22ClF N4OS	Contains chloro and fluorine substituents
2-{[5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-isopropylphenyl)acetamide	C21H25N4OS	Variation in aromatic substituents

The unique combination of functional groups in 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-fluorophenyl)acetamide enhances its biological activity compared to other triazole derivatives.